Cas no 4420-74-0 (3-Mercaptopropyl Trimethoxylsilane)

• Product Name: 3-Mercaptopropyl Trimethoxylsilane
• CAS No: 4420-74-0
• Molecular Formula: C₆H₁₆O₃SSi
• Molecular Weight: 196.3399
• MDL: MFCD00004901
• CID: 45028
• PubChem ID: 24850516

3-Mercaptopropyl Trimethoxylsilane Properties

Names and Identifiers

• (3-Mercaptopropyl)trimethoxysilane
• 3-(Trimethoxysilyl)propanethiol
• DYNASYLAN MTMO
• γ-Mercaptopropyltrimethoxysilane
• Silane Coupling Agent KH-580
• Silane Coupling Agent A-189
• 3-Mercaptopropyltrimethoxysilane
• 3-Mecaptopropyltrimethoxysilane
• (3-Mercaptopropyl)-Trimethoxysilane
• 3-Mercaptopropyl Trimethoxylsilane
• Trimethoxysilylpropanethiol
• 3-(Mercapto)propyltrimethoxysilane (3-Trimethoxysilylpropanethiol)
• A 189
• az6129
• CM8500
• gf70
• kbe803
• kbm803
• m8500
• mercaptopropyl trimethoxysilane
• sh6062
• z6062
• 1-Propanethiol, 3-(trimethoxysilyl)-
• Silquest A 189
• 3-Trimethoxysilylpropane-1-thiol
• Prosil 196
• Silane A 189
• MPS-M
• M 8500 (coupling agent)
• (3-Thiopropyl)trimethoxysilane
• NUCA 189
• A 189 (silicone)
• KBM 803
• KBE 803
• 3-(Sulfanylpropyl)trimethoxysilane
• GF 70
• gamma-Mercaptopropyltrimethoxysilane
• 3-(trimethoxy
• 3-MERCAPTOPROPYLTRIMETHOXYSILANE, 99+%

• MDL： MFCD00004901
• InChIKey： UUEWCQRISZBELL-UHFFFAOYSA-N
• Inchi： 1S/C6H16O3SSi/c1-7-11(8-2,9-3)6-4-5-10/h10H,4-6H2,1-3H3
• SMILES： S([H])C([H])([H])C([H])([H])C([H])([H])[Si](OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]
• BRN： 2038119

Computed Properties

• Exact Mass: 196.058942g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 196.058942g/mol
• Monoisotopic Mass: 196.058942g/mol
• Topological Polar Surface Area: 28.7Ų
• Heavy Atom Count: 11
• Complexity: 89.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.18440
• PSA: 66.49000
• Refractive Index: 1.441-1.443
• Water Partition Coefficient: decompose
• Boiling Point: 213-215 ºC
• Melting Point: <-50°C
• Flash Point: 88 ºC
• Solubility: Miscible with methanol, ethanol, isopropanol, acetone, benzene, toluene and xylene.
• Color/Form: Colorless Transparent Liquid
• Stability/Shelf Life: Stable, but moisture sensitive - may decomposes on exposure to moist air. Incompatible with water, alcohols, strong oxidizing agents, strong acids.
• Solubility: Soluble in acetone, benzene, gasoline and other organic solvents, insoluble in water.
• Sensitiveness: Air & Moisture Sensitive
• Density: 1.057

3-Mercaptopropyl Trimethoxylsilane Security Information

• Symbol:
• RTECS：TZ7800000
• WGK Germany：2
• Safety Term：9
• Safety Instruction： S24/25-S36/37-S61-S57-S37-S24
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R43; R51/53
• Hazard Level：9
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H302,H317,H411
• Warning Statement： P273,P280
• Prompt：warning
• Storage Condition：Store long-term at 2-8°C
• PackingGroup：III
• Risk Phrases： R22;R43;R51/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9
• FLUKA BRAND F CODES：1-10-13

3-Mercaptopropyl Trimethoxylsilane Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents